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Compound of Interest

Compound Name: VHL Ligand 14

Cat. No.: B15621350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

VHL Ligand 14 (CAS No. 2010986-87-3)[1][2][3]. As a potent, biologically active small

molecule used in the development of Proteolysis Targeting Chimeras (PROTACs)[1][2],

adherence to strict safety protocols is essential to ensure personnel safety and prevent

environmental contamination.

Immediate Safety and Handling Information
While a specific Safety Data Sheet (SDS) for VHL Ligand 14 is not publicly available, data

from structurally similar VHL ligands and general guidelines for handling potent pharmaceutical

compounds recommend treating it with a high degree of caution[4][5][6]. The primary risks

associated with handling potent powdered compounds include inhalation, ingestion, and

dermal absorption.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to create a barrier between the researcher and the chemical.

The following table summarizes the recommended PPE for handling VHL Ligand 14.
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PPE Category Recommendation

Respiratory Protection

A NIOSH-approved respirator (e.g., N95 or

higher) is recommended, especially when

handling the powder outside of a certified

chemical fume hood or ventilated enclosure.

Hand Protection

Double gloving with nitrile gloves is required.

Change the outer glove immediately upon

contamination.

Eye Protection
Chemical splash goggles or safety glasses with

side shields are mandatory.

Body Protection
A dedicated lab coat, preferably disposable,

should be worn over personal clothing.

Foot Protection Closed-toe shoes are required in the laboratory.

Engineering Controls
Engineering controls are the primary means of minimizing exposure.

Control Type Recommendation

Ventilation

All handling of powdered VHL Ligand 14 should

be performed in a certified chemical fume hood

or a ventilated balance enclosure to minimize

inhalation exposure.

Containment

Use of a glove box or isolator is recommended

for procedures involving larger quantities or with

a higher risk of aerosolization.

Designated Area

All work with VHL Ligand 14 should be

conducted in a designated area of the

laboratory, clearly marked with appropriate

hazard signs.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of VHL Ligand 14, from

receiving to use in a typical experimental workflow, such as PROTAC synthesis[7][8][9][10][11].

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store VHL Ligand 14 in a cool, dry, and well-ventilated area, away from

incompatible materials. Recommended storage conditions are as follows:

Powder: -20°C for up to 3 years[12].

In solvent (e.g., DMSO): -80°C for up to 6 months[12].

Preparation of Stock Solutions
Pre-weighing Preparation: Before weighing, ensure all necessary PPE is donned correctly.

Prepare the designated workspace within the chemical fume hood by lining it with absorbent

bench paper.

Weighing:

Tare a suitable vial on an analytical balance inside the ventilated enclosure.

Carefully transfer the desired amount of VHL Ligand 14 powder to the vial using a micro-

spatula. Avoid creating dust.

Close the vial securely before removing it from the balance.

Solubilization:

VHL Ligand 14 is soluble in DMSO (≥ 100 mg/mL)[12].

Add the appropriate volume of solvent to the vial containing the powder.

Gently vortex or sonicate until the solid is completely dissolved.
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Use in Experimental Procedures (Example: PROTAC
Synthesis)

Reaction Setup: All reactions involving VHL Ligand 14 should be performed in a chemical

fume hood.

Reagent Addition: When adding the VHL Ligand 14 solution to the reaction mixture, use a

calibrated micropipette with filtered tips.

Monitoring: Keep the reaction vessel closed as much as possible during the reaction.

Work-up: During the reaction work-up, handle all liquid and solid materials containing VHL
Ligand 14 as hazardous waste.

Disposal Plan
Proper disposal of VHL Ligand 14 and all contaminated materials is crucial to prevent

environmental contamination[13][14][15][16].

Waste Segregation and Collection
Solid Waste: All disposable materials that have come into contact with VHL Ligand 14 (e.g.,

gloves, pipette tips, vials, absorbent paper) must be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Unused stock solutions and any liquid waste from experiments containing VHL
Ligand 14 should be collected in a separate, sealed, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.

Decontamination and Final Disposal
Decontamination: All non-disposable glassware and equipment must be decontaminated. A

common procedure is to rinse with a suitable solvent (e.g., ethanol or acetone) to remove

any residual compound, followed by a thorough wash with soap and water. The initial solvent

rinse should be collected as hazardous liquid waste.
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Final Disposal: All collected hazardous waste must be disposed of through your institution's

EHS-approved hazardous waste management program. The primary method of disposal for

such potent compounds is typically incineration by a licensed facility[13].

Quantitative Data Summary
The following tables provide a concise summary of key quantitative information for VHL Ligand
14.

Table 1: Physical and Chemical Properties

Property Value Source(s)

CAS Number 2010986-87-3 [1][2][3]

Molecular Formula C₂₅H₃₄N₄O₄S [12]

Molecular Weight 486.63 g/mol [12]

Appearance White to off-white solid [12]

Table 2: Solubility and Storage

Parameter Information Source(s)

Solubility ≥ 100 mg/mL in DMSO [12]

Storage (Powder) -20°C for up to 3 years [12]

Storage (in Solvent) -80°C for up to 6 months [12]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling VHL Ligand 14 in a

laboratory setting.
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VHL Ligand 14 Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15621350#personal-protective-equipment-for-
handling-vhl-ligand-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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